Cas no 164223-26-1 (Diethyl 2-(2-methyl-1H-imidazol-1-yl)butanedioate)

• Product Name: Diethyl 2-(2-methyl-1H-imidazol-1-yl)butanedioate
• CAS No: 164223-26-1
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 2780923
• Update Time: 2023-08-07

Diethyl 2-(2-methyl-1H-imidazol-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(2-methyl-1H-imidazol-1-yl)butanedioate

• Inchi： 1S/C12H18N2O4/c1-4-17-11(15)8-10(12(16)18-5-2)14-7-6-13-9(14)3/h6-7,10H,4-5,8H2,1-3H3
• InChI Key： QSDLQWUFBNMKDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(=O)OCC)N1C=CN=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 296
• XLogP3: 1
• Topological Polar Surface Area: 70.4